![molecular formula C19H13Cl2FN2O3 B2853851 N-(3,4-dichlorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide CAS No. 868678-38-0](/img/structure/B2853851.png)
N-(3,4-dichlorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-dichlorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide, also known as DFP-10825, is a novel small molecule inhibitor that has shown promising results in scientific research. This compound belongs to the family of pyridine-3-carboxamide derivatives and has been synthesized using various methods.
Mechanism of Action
N-(3,4-dichlorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide exerts its pharmacological effects by inhibiting specific enzymes and signaling pathways. It targets the protein kinase CK2, which is involved in various cellular processes, including cell growth, proliferation, and survival. By inhibiting CK2, this compound disrupts these processes and induces cell death in cancer cells. This compound also inhibits the NF-κB signaling pathway, which is involved in inflammation and immune responses. By inhibiting this pathway, this compound reduces inflammation and improves disease symptoms in autoimmune disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific research. In cancer research, this compound has been shown to induce cell death, inhibit tumor growth, and sensitize cancer cells to chemotherapy. In inflammation and autoimmune disorders, this compound has been shown to reduce inflammation, improve disease symptoms, and modulate the immune system.
Advantages and Limitations for Lab Experiments
N-(3,4-dichlorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide has several advantages for lab experiments, including its high potency, selectivity, and specificity for its target enzymes and signaling pathways. However, there are also limitations to using this compound in lab experiments, including its limited solubility and stability, which can affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for N-(3,4-dichlorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide research, including its potential use as a therapeutic agent in various diseases, its optimization for improved pharmacokinetics and bioavailability, and its development as a diagnostic tool for specific diseases. Additionally, further studies are needed to explore the safety and toxicity of this compound in preclinical and clinical trials. Overall, this compound shows great potential as a novel small molecule inhibitor with promising therapeutic applications in cancer, inflammation, and autoimmune disorders.
In conclusion, this compound is a novel small molecule inhibitor that has shown promising results in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of this compound as a therapeutic agent in various diseases.
Synthesis Methods
N-(3,4-dichlorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide has been synthesized using various methods, including one-pot synthesis, multi-step synthesis, and solid-phase synthesis. One-pot synthesis involves the reaction of 3,4-dichloroaniline, 4-fluorobenzaldehyde, and 3-pyridinecarboxylic acid in the presence of a catalyst. Multi-step synthesis involves the reaction of 3,4-dichloroaniline with 4-fluorobenzaldehyde to form an intermediate, which is then reacted with 3-pyridinecarboxylic acid to form this compound. Solid-phase synthesis involves the use of a resin-bound intermediate, which is then reacted with 3-pyridinecarboxylic acid to form this compound.
Scientific Research Applications
N-(3,4-dichlorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells by targeting specific enzymes and signaling pathways. In inflammation and autoimmune disorders, this compound has been shown to reduce inflammation and improve disease symptoms by modulating the immune system.
Properties
IUPAC Name |
N-(3,4-dichlorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13Cl2FN2O3/c20-16-8-7-14(10-17(16)21)23-18(25)15-2-1-9-24(19(15)26)27-11-12-3-5-13(22)6-4-12/h1-10H,11H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHEUIXWHEVACSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)C(=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl)OCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13Cl2FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.